Cas no 2248398-86-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate
• CAS No: 2248398-86-7
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5832568
• PubChem ID: 165857773
• Update Time: 2025-07-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate
• EN300-6518304
• 2248398-86-7

• Inchi： 1S/C17H14N4O4/c22-15-11-5-1-2-6-12(11)16(23)21(15)25-17(24)13-9-18-10-14(19-13)20-7-3-4-8-20/h1-2,5-6,9-10H,3-4,7-8H2
• InChI Key： GAHJZZZMBZUXJX-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CC(=N1)N1CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate (CAS No. 2248398-86-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate (CAS No. 2248398-86-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, combining a 1,3-dioxoisoindoline core with a 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate has surged due to their versatility in medicinal chemistry. This compound’s pyrazine and pyrrolidine functionalities are often associated with enhanced bioavailability and binding affinity, making it a candidate for further investigation in therapeutic areas such as oncology and neurology. Its CAS No. 2248398-86-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing focus on green chemistry, researchers are also exploring sustainable synthetic routes for this compound to minimize environmental impact.

One of the most discussed topics in the context of CAS No. 2248398-86-7 is its potential role in drug delivery systems. The compound’s ability to form stable conjugates with other bioactive molecules has sparked interest in its use for targeted therapy. Additionally, its isoindole-1,3-dione fragment is known for its photophysical properties, which could be leveraged in diagnostic imaging applications.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate is primarily supplied to research institutions and pharmaceutical companies. Its niche application spectrum ensures high demand in specialized markets. Suppliers often highlight its high purity grade and compliance with regulatory standards to cater to the stringent requirements of preclinical studies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(pyrrolidin-1-yl)pyrazine-2-carboxylate (CAS No. 2248398-86-7) represents a promising candidate for future scientific breakthroughs. Its structural complexity and functional diversity align well with current trends in precision medicine and biomolecular engineering. As research progresses, this compound is expected to gain further attention for its potential to address unmet medical needs.